![molecular formula C16H11N3O3S B1310778 5-((4-Nitrophenyl)methylene)-3-phenyl-2-thioxo-4-imidazolidinone CAS No. 53514-58-2](/img/structure/B1310778.png)
5-((4-Nitrophenyl)methylene)-3-phenyl-2-thioxo-4-imidazolidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-((4-Nitrophenyl)methylene)-3-phenyl-2-thioxo-4-imidazolidinone is a useful research compound. Its molecular formula is C16H11N3O3S and its molecular weight is 325.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antifungal Activities
Research demonstrates the potential of 5-imino-4-thioxo-2-imidazolidinone derivatives, including those with structural similarities to 5-((4-Nitrophenyl)methylene)-3-phenyl-2-thioxo-4-imidazolidinone, in antibacterial and antifungal applications. These compounds have shown significant antimicrobial activities, with some demonstrating exceptional effectiveness in this domain (Ammar et al., 2016).
Crystal Structure Analysis
The crystal structure of compounds closely related to this compound has been analyzed using X-ray diffraction. This research provides crucial insights into the molecular structure and bonding characteristics, facilitating further applications in various scientific fields (Ogawa et al., 2007).
Synthesis of Fused Thiopyrano[2,3-d]thiazole Derivatives
Innovative synthetic methods have been developed for creating fused thiopyrano[2,3-d]thiazole derivatives from 5-arylmethylene-3-phenyl-4-thioxo-2-thiazolidinone compounds. These developments are significant for expanding the chemical versatility and potential applications of these compounds in various research domains (Badawy et al., 2015).
Schistosomicidal Activity
Research into 5-benzylidene-3-(4-nitro-benzyl)-2-thioxo-imidazolidin-4-ones and related compounds has uncovered their potential schistosomicidal activities. This finding opens new avenues for exploring these compounds as therapeutic agents against schistosomal infections (Albuquerque et al., 2005).
Preparation and pH Study of Iminazolidin-2-ones
Studies on the preparation and properties of 4-imino-1-methyl-3-(4-nitrophenyl)imidazolidin-2-ones, including their pK-values and E,Z-isomerism, contribute valuable information to the understanding of these compounds. Such research aids in manipulating their properties for specific scientific applications (Angelova et al., 2003).
Nickel(II) Complexes and Antimicrobial Activity
The formation of nickel(II) complexes with derivatives of this compound has been studied for their thermal properties, antimicrobial activity, and DNA binding capabilities. This research highlights the multifaceted applications of these compounds in biochemistry and materials science (El-Sonbati et al., 2017).
Synthesis of Novel Spiro Heterocyclic Compounds
Innovative methods for synthesizing novel spiro heterocyclic compounds derived from rhodanine derivatives, closely related to this compound, have been developed. These methods are significant for the creation of new compounds with potential applications in various scientific fields (Ghany, 1997).
Properties
IUPAC Name |
(5Z)-5-[(4-nitrophenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3O3S/c20-15-14(10-11-6-8-13(9-7-11)19(21)22)17-16(23)18(15)12-4-2-1-3-5-12/h1-10H,(H,17,23)/b14-10- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTKRVOXOPIJRAY-UVTDQMKNSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)[N+](=O)[O-])NC2=S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)[N+](=O)[O-])/NC2=S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53514-58-2 |
Source
|
Record name | 4-Imidazolidinone, 5-((4-nitrophenyl)methylene)-3-phenyl-2-thioxo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053514582 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.